Cas no 21731-57-7 (4-Methanesulfonylbenzene-1,2-diamine)

• Product Name: 4-Methanesulfonylbenzene-1,2-diamine
• CAS No: 21731-57-7
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD00720917
• CID: 1027841
• PubChem ID: 6951418
• Update Time: 2025-06-30

4-Methanesulfonylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)benzene-1,2-diamine
• 4-methylsulfonylbenzene-1,2-diamine
• 1,2-diamino-4-methylsulfonylbenzene
• 4-methanesulfonylbenzene-1,2-diamine
• 4-methanesulfonyl-benzene-1,2-diamine
• 4-Methylsulfonyl-1,2-diaminobenzene
• 4-methylsulfonyl-o-phenylenediamine
• 4-methylsulfonyl-ortho-phenylenediamine
• 5-(methylsulfonyl)-o-phenylenediamine
• 5-methylsulphonyl-1,2-phenylenediamine
• AC1OCVS7
• AC1Q4GH9
• ACMC-209fnj
• CTK7D8127
• SureCN898422
• G30423
• 4-(Methylsulphonyl)benzene-1,2-diamine
• XWUNCRCMUXPZDR-UHFFFAOYSA-N
• PS-5647
• 5-Methanesulfonyl-1,2-benzenediamine
• SCHEMBL898422
• DA-08149
• AKOS002384409
• EN300-54513
• 1,2-Benzenediamine, 4-(methylsulfonyl)-
• DTXSID20426243
• 21731-57-7
• MFCD00720917
• 1,2-Diamino-4-methanesulfonylbenzene
• 4-(Methylsulfonyl)-1,2-benzenediamine
• CS-0312212
• Z273611684
• 1,2-Diamino-4-(methylsulphonyl)benzene, 3,4-Diaminophenyl methyl sulphone, 4-(Methylsulphonyl)phenylene-1,2-diamine
• 4-Methanesulfonylbenzene-1,2-diamine

• MDL： MFCD00720917
• Inchi： 1S/C7H10N2O2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,8-9H2,1H3
• InChI Key： XWUNCRCMUXPZDR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)N)N)(=O)=O

Computed Properties

• Exact Mass: 186.0464
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 86.18

Additional information on 4-Methanesulfonylbenzene-1,2-diamine

4-Methanesulfonylbenzene-1,2-diamine (CAS No. 21731-57-7)

4-Methanesulfonylbenzene-1,2-diamine (CAS No. 21731-57-7) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with two amino groups at the 1 and 2 positions and a methanesulfonyl group at the para position. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions.

The methanesulfonyl group in 4-Methanesulfonylbenzene-1,2-diamine plays a crucial role in its chemical behavior. This group is known for its strong electron-withdrawing properties, which enhances the reactivity of the adjacent amino groups. This makes the compound an excellent candidate for use in nucleophilic substitution reactions, particularly in the synthesis of various heterocyclic compounds. Recent studies have highlighted its potential in the development of novel pharmaceutical agents, where its reactivity can be exploited to form bioactive molecules.

One of the most notable applications of 4-Methanesulfonylbenzene-1,2-diamine is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anticancer agents. For instance, a study published in 2023 demonstrated its effectiveness in synthesizing a new class of quinazoline derivatives, which exhibit potent anti-proliferative activity against several cancer cell lines.

In addition to its medicinal applications, 4-Methanesulfonylbenzene-1,2-diamine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have further expanded its role as a building block for functional materials.

The synthesis of 4-Methanesulfonylbenzene-1,2-diamine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of aniline derivatives followed by selective substitution reactions to introduce the methanesulfonyl group. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve yield and selectivity while minimizing environmental impact.

From an environmental perspective, the handling and disposal of 4-Methanesulfonylbenzene-1,2-diamine must adhere to established safety protocols to minimize any potential risks associated with its use. Despite its strong reactivity, it is not classified as a hazardous substance under normal handling conditions when proper precautions are taken.

In conclusion, 4-Methanesulfonylbenzene-1,2-diamine (CAS No. 21731-57-7) is a highly versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.